Graphene structures play a fundamental role in the exploration of edge states, topological insulators, and electronic transport applications. In this paper, we propose a graphenelike moiré photonic lattice formed by superimposing two identical triangle sublattices with an antiphase and a specific twist angle and study the edge and corner states of such a lattice in linear and nonlinear regimes. The graphenelike moiré lattice is truncated into three types of edges in analogy with those of graphene. Through band-structure calculations, we find that only the zigzag edge supports edge states, while the other two edges do not exhibit such states. A truncated graphenelike moiré photonic lattice with zigzag edges is constructed by utilizing the laser-writing technique. We observe the complex edge states and corner states in the linear regime at the zigzag edge. Furthermore, by introducing nonlinearity, the optical localization occurs at the edges and corners. Our research provides a route for exploring topological edge states and nonlinear edge solitons in coherent moiré photonic lattices and brings possibilities for subsequent technological development in electronic or optoelectronic devices.

We argue that the formation of Yu-Shiba-Rusinov excitations in proximitized thin films is largely mediated by a type of Andreev-bound state named after de Gennes and Saint-James. This is shown by studying an experimentally motivated model and computing the overlap of the wave functions of these two subgap states. We find the overlap stays close to unity even as the system moves away from weak coupling across the parity-changing quantum phase transition. Based on this observation, we introduce a single-site model of the bound state coupled to a quantum spin. The adequacy of this description is assessed by reintroducing the coupling to the continuum as a weak perturbation and studying its scaling flow using Anderson's poor man's scaling.

We have studied the evolution of the topological properties of a band-engineered, AB-stacked bilayer honeycomb structure in the presence of a Haldane flux. Without a Haldane flux, band engineering makes the band touching points (the so-called Dirac points) move towards each other and eventually merge into one at an intermediate M point in the Brillouin zone. Here the dispersion is linear along one direction and quadratic along the other. In the presence of a Haldane flux, the system acquires topological properties, and finite Chern numbers can be associated with the pairs of the conduction and the valence bands. The valence band closer to the Fermi level (EF) possesses Chern numbers equal to ±2 and ±1, while the one further away from EF corresponds to Chern numbers ±1. The conduction bands are associated with similar properties, except their signs are reversed. The Chern lobes shrink in the band-engineered model, and we find evidence of multiple topological phase transitions, where the Chern numbers discontinuously jump from ±2 to ∓2, ±1 to ∓1, ±1 to 0 to ±2, and ±2 to ±1. These transitions are supported by the presence or absence of the chiral edge modes in a nanoribbon bilayer geometry and the vanishing of the plateau in the anomalous Hall conductivity. Different phases are further computed for different hopping amplitudes across the layers, which shows shrinking of the Chern lobes for large interlayer tunneling.

Recent advances in material synthesis made it possible to realize two-dimensional monolayers of candidate materials for a quantum spin liquid (QSL) such as α−RuCl3, 1T-TaSe2, and 1T-TaS2. In this work, we propose an experimental setup that exploits nonlocal electrical probes to gain information on the transport properties of a gapless QSL. The proposed setup is a spinon-mediated drag experiment: a current is injected in one of the two layers and a voltage is measured on the second metallic film. The overall momentum transfer mechanism is a two-step process mediated by Kondo interaction between the local moments in the quantum spin liquid and the spins of the electrons. In the limit of negligible momentum relaxed within the QSL layer, we calculate the drag relaxation rate for Kitaev, Z2, and U(1) QSLs using Aslamazov-Larkin diagrams. We find, however, that the case of dominant momentum relaxation within the QSL layer is far more relevant and thus develop a model based on the Boltzmann kinetic equation to describe the proposed setup. Within this framework we calculate the low-temperature scaling behavior of the drag resistivity, both for U(1) and Z2 QSLs with Fermi surfaces. In some regimes we find a crossover in the temperature scaling that is different between the Z2 and U(1) QSL because of the non-Fermi-liquid nature of the latter, which reflects itself both in altered kinematic constraints for the momentum transfer as well as in the qualitative aspects of momentum relaxation within the QSL layer. Our findings suggest that parameters of the system can be tuned to make the spinon-mediated drag a significant fraction of the total transresistance.

The magic-angle phenomenon of twisted bilayer graphene (tBG), i.e, the nontrivial topological flat bands with vanishing Fermi velocity at half filling, has aroused prominent attention on superconductivity, correlated insulators, orbital magnetism, etc. Several efforts have been made to unravel the generation mechanism of the magic-angle phenomenon in tBG. Herein, we show that the hybridizations between the conduction band (CB) and valence band (VB) from different monolayers are critically responsible for the flat bands with band inversion as a signature of the magic-angle phenomenon. The proposed new mechanism for the magic-angle phenomenon is verified by the reversion of irreducible representations of energy bands at Γ point. We also discuss the effects of VB-VB and CB-CB hybridizations on the band structures of tBG. The tight-binding results indicate that the VB-VB and CB-CB hybridizations from different layers play the role of the moiré potential in real space and reduce the bandwidth in the framework of nearly-free electron model. Our conclusions can also give the explanation on the absence of the magic-angle phenomenon even with bandwidth reductions in twisted bilayer MoS2 and BN.

We demonstrate that the topological Hall effect (THE) in a Pd/Tm3Fe5O12 (TmIG) bilayer can be delicately manipulated by H2 with a maximum 100% tunability in the reversible manner. This phenomenon originates from the variation of the Dzyaloshinskii-Moriya interaction (DMI) at the Pd/TmIG interface, which can be effectively tuned by the absorption/desorption of H2 in Pd. Furthermore, we show that the THE in a Pd/W/TmIG trilayer barely changes by applying H2 even the W layer is only 1-nm-thick, which indicates that the DMI generated by the W/TmIG interface is responsible for the THE, and the change in the net spin accumulation at the W/TmIG interface has no effect on the THE. Finally, we show that the Cu/TmIG interface can generate sufficient interfacial DMI to induce THE, even Cu is a light metal with weak spin-orbit coupling. Our study provides a simple approach to delicately manipulate the THE in spintronic devices and paves a practical way for developing more sensitive hydrogen sensors based on the spintronic technology.

Barium zirconate (BaZrO3) is one of the very few perovskites that is claimed to retain an average cubic structure down to 0K, while being energetically very close to an antiferrodistortive phase obtained by condensation of a soft phonon mode at the R point of the Brillouin zone boundary. In this work, we report a combined experimental and theoretical study of the temperature dependence of this soft phonon mode. Inelastic neutron and x-ray scattering measurements on single crystals show that it softens substantially from 9.4meV at room temperature to 5.6meV at 2K. In contrast, the acoustic mode at the same R point is nearly temperature independent. The effect of the anharmonicity on the lattice dynamics is investigated nonperturbatively using direct dynamic simulations as well as a first-principles-based self-consistent phonon theory, including quantum fluctuations of the atomic motion. By adding cubic and quartic anharmonic force constants, quantitative agreement with the neutron data for the temperature dependence of the antiferrodistortive mode is obtained. The quantum fluctuations of the atomic motion are found to be important to obtain the proper temperature dependence at low temperatures. The mean-squared displacements of the different atoms are determined as function of temperature and are shown to be consistent with available experimental data. Adding anharmonicity to the computed fluctuations of the Ba-O distances also improves the comparison with available extended x-ray absorption fine structure data at 300K.

On the basis of density functional plus dynamical mean-field theory calculations we explore the electronic structure of the TlNi2Se2 superconductor, showing how the normal-state spectra are reshaped by dynamical many-particle interactions. Upon electron-doping the 3d8 Fermi liquid metal, hidden orbital selectivity with coexisting Mott localized, pseudogapped, and narrow Kondo-quasiparticle electronic excitations is predicted for TlNi2Se2. By specifically focusing on the energy spectrum that is relevant to the mixed-valence heavy-electron normal state of unconventional superconductors, our findings have the potential to enhance our microscopic understanding of the intricate interplay between many-particle physics and electron band filling, paving the way for further advancements.

Two triangular lattice antiferromagnets Sr3Co(Nb,Ta)2O9 with an effective jeff=1/2 of Co2+ are synthesized and their magnetic properties are investigated via magnetization and heat capacity measurements. The leading in-plane antiferromagnetic exchange coupling is estimated to be J/kB≃4.7 and 5.8 K, respectively. Both compounds feature two-step magnetic transitions at low temperatures [(TN1≃1.47K and TN2≃1.22K) and (TN1≃0.88K and TN2≃0.67K), respectively], driven by weak easy-axis anisotropy. Under magnetic field, Sr3CoNb2O9 evinces a plateau at 1/3 magnetization. Interestingly, the high-field magnetization of Sr3CoTa2O9 reveals an exotic regime (between HS1 and HS2) below the fully polarized state in which the heat capacity at low temperatures is governed by a power law (Cp∝Tα) with a reduced exponent α≃2. These results demonstrate an unusual field-induced state with gapless excitations in the strongly frustrated magnet Sr3CoTa2O9. The complete T−H phase diagram is discussed for both compounds.

We develop a model which incorporates both intra- and intervalley scatterings to master equation, to explore exciton valley coherence in monolayer WS2 subjected to magnetic field. For linearly polarized (LP) excitation accompanied with an initial coherence, our determined valley dynamics manifests the coherence decay being faster than the exciton population relaxation and agrees with experimental data by Hao et al. [Nat. Phys. 12, 677 (2016)]. Further, we reveal that magnetic field may quench the electron-hole (e-h) exchange-induced pure dephasing—a crucial decoherence source—as a result of lifting of valley degeneracy, allowing one to magnetically regulate valley coherence. In particular, at low temperatures for which the exciton-phonon (ex-ph) interaction is weak, we find that the coherence time is expected to attain τC∼1 ps, facilitating full control of qubits based on the valley pseudospin. For dark excitons, we demonstrate an emerging coherence even in the absence of initial coherent state, which has a long coherence time (∼15 ps) at low temperature. Our work provides an insight into tunable valley coherence and coherent valley control based on dark excitons.